(6-Aminomethyl-3-methyl-pyridin-2-yl)-methyl-amine
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Description
Scientific Research Applications
Synthesis and Characterization
- Chemical Synthesis and Derivatives : The compound and its derivatives have been synthesized and characterized, revealing their potential for further chemical modification and application in various chemical contexts. For example, the synthesis of 3-Hydroxy-6-Methyl- and 3-Hydroxy-2-(2-phenylethyl)pyridines and their sulfur-containing amino and hydroxymethyl derivatives showcases the aminomethylation process directed primarily to specific positions of the pyridine ring, indicating the compound's versatility in chemical synthesis (Smirnov, Kuz’min, & Kuznetsov, 2005).
Coordination Chemistry and Metal Complexes
- Metal Complex Formation : The compound has been utilized to form various organometallic complexes, demonstrating its ability to act as a ligand in coordination chemistry. Organometallic complexes of aminopyridines, including those with this compound, highlight its role in forming compounds with metal-carbon bonds and its potential in catalysis and materials science (Sadimenko, 2011).
Catalysis
- Catalytic Applications : The ligand properties of the compound have been explored in catalysis, such as in the synthesis of zinc complexes that act as catalysts for aldol reactions. These studies illustrate the compound's potential in enhancing chemical reactions and developing new catalytic processes (Darbre, Dubs, Rusanov, & Stoeckli-Evans, 2002).
Structural Studies
- Crystallography and Molecular Structure : Structural analyses, including X-ray crystallography, have been employed to elucidate the complex structures formed by this compound and its derivatives, providing insights into their geometric and electronic properties. These studies are fundamental in understanding the compound's behavior in different chemical environments and its interactions with metals (Dolzhenko et al., 2011).
Chemical Reactivity and Properties
- Reactivity and Functionalization : Research on the compound's reactivity has led to the development of new chemical entities with potential applications in medicinal chemistry and material science. The synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines from the compound demonstrates its utility in generating new chemical frameworks with diverse functional groups (Palamarchuk et al., 2019).
properties
IUPAC Name |
6-(aminomethyl)-N,3-dimethylpyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-6-3-4-7(5-9)11-8(6)10-2/h3-4H,5,9H2,1-2H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOOMGRLFSKWZQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C=C1)CN)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.